6-Amino-3-(4-cyclohexylphenyl)-4-(4-methoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile

• Molecular Formula: C26H26N4O2
• Molecular Weight: 426.5 g/mol
• IUPAC Name: 6-amino-3-(4-cyclohexylphenyl)-4-(4-methoxyphenyl)-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
• InChI: InChI=1S/C26H26N4O2/c1-31-20-13-11-18(12-14-20)22-21(15-27)25(28)32-26-23(22)24(29-30-26)19-9-7-17(8-10-19)16-5-3-2-4-6-16/h7-14,16,22H,2-6,28H2,1H3,(H,29,30)
• InChI Key: OXPQJHHIHCRPBF-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C2C(=C(OC3=NNC(=C23)C4=CC=C(C=C4)C5CCCCC5)N)C#N

Description

6-Amino-3-(4-cyclohexylphenyl)-4-(4-methoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is a pyranopyrazole derivative that exhibits a range of biological activities, including anticancer, antibacterial, and antifungal properties. In

Mechanism of Action

The mechanism of action of 6-Amino-3-(4-cyclohexylphenyl)-4-(4-methoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is not fully understood. However, studies have suggested that this compound exerts its anticancer activity through the induction of apoptosis and cell cycle arrest. Additionally, this compound has been shown to inhibit the growth of bacteria and fungi by disrupting the cell membrane and inhibiting protein synthesis.
Biochemical and Physiological Effects
6-Amino-3-(4-cyclohexylphenyl)-4-(4-methoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has been shown to exhibit a range of biochemical and physiological effects. In vitro studies have demonstrated that this compound can induce apoptosis and cell cycle arrest in cancer cells. Additionally, this compound has been shown to inhibit the growth of bacteria and fungi by disrupting the cell membrane and inhibiting protein synthesis.

Advantages and Limitations for Lab Experiments

One of the main advantages of 6-Amino-3-(4-cyclohexylphenyl)-4-(4-methoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is its potent anticancer and antibacterial activity. This compound has the potential to be developed into new cancer therapies and antibiotics. However, one of the limitations of this compound is its complex synthesis method, which may make it difficult to produce on a large scale.

Future Directions

There are several future directions for the research and development of 6-Amino-3-(4-cyclohexylphenyl)-4-(4-methoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile. One area of interest is the development of new cancer therapies that utilize this compound. Additionally, further research is needed to fully understand the mechanism of action of this compound and to identify potential targets for drug development. Finally, more research is needed to explore the antibacterial and antifungal properties of this compound and to develop new antibiotics.

Synthesis Methods

The synthesis of 6-Amino-3-(4-cyclohexylphenyl)-4-(4-methoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile involves a multi-step process that includes the condensation of 4-methoxybenzaldehyde and cyclohexanone to form 4-cyclohexylbenzene-1-carbaldehyde. This intermediate is then reacted with ethyl cyanoacetate in the presence of sodium ethoxide to form ethyl 4-cyclohexyl-2-oxo-1,2-dihydropyridine-3-carboxylate. The subsequent reaction with hydrazine hydrate and ammonium acetate yields the pyrazole intermediate, which is further reacted with 4-methoxyphenyl isothiocyanate to form the final compound.

Scientific Research Applications

6-Amino-3-(4-cyclohexylphenyl)-4-(4-methoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has been extensively studied for its potential therapeutic applications. In vitro studies have shown that this compound exhibits potent anticancer activity against a range of cancer cell lines, including breast, lung, and colon cancer. Additionally, this compound has been shown to possess antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics.